Cas no 2518277-19-3 (8EF3J5Fhk8)

• Product Name: 8EF3J5Fhk8
• CAS No: 2518277-19-3
• MF: C₂₃H₃₂N₂O₆
• MW: 432.509986877441
• CID: 5748114
• PubChem ID: 165411948
• Update Time: 2023-11-14

8EF3J5Fhk8 Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinepropanoic acid, 4-(methoxycarbonyl)-4-[(2-methyl-1,3-dioxopentyl)phenylamino]-, methyl ester
• 2518277-19-3
• 8EF3J5FHK8
• Methyl 4-(methoxycarbonyl)-4-[(2-methyl-1,3-dioxopentyl)phenylamino]-1-piperidinepropanoate
• Methyl 1-(3-methoxy-3-oxopropyl)-4-[(2-methyl-3-oxopentanoyl)(phenyl)amino]piperidine-4-carboxylate
• 8EF3J5Fhk8

• Inchi： 1S/C23H32N2O6/c1-5-19(26)17(2)21(28)25(18-9-7-6-8-10-18)23(22(29)31-4)12-15-24(16-13-23)14-11-20(27)30-3/h6-10,17H,5,11-16H2,1-4H3
• InChI Key： GTCJEIDBPVRZJI-UHFFFAOYSA-N
• SMILES： O(C)C(C1(CCN(CCC(=O)OC)CC1)N(C1C=CC=CC=1)C(C(C(CC)=O)C)=O)=O

Computed Properties

• Exact Mass: 432.22603674g/mol
• Monoisotopic Mass: 432.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 11
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 93.2Ų

Experimental Properties

• Density: 1.174±0.06 g/cm3(Predicted)
• Boiling Point: 543.5±50.0 °C(Predicted)
• pka: 9.22±0.46(Predicted)